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Compound of Interest

2-Chloroethylphosphoric Acid
Dichloride

Cat. No.: B074352

Compound Name:

CAS Number: 690-12-0

This technical guide provides a comprehensive overview of 2-chloroethylphosphonic acid
dichloride, its chemical identity, and its relationship to the widely studied plant growth regulator,
2-chloroethylphosphonic acid (Ethephon). Due to the limited public data on the dichloride form,
this guide also includes extensive technical information on Ethephon, a critical derivative, to
provide relevant context and utility for researchers, scientists, and drug development
professionals.

2-Chloroethylphosphonic Acid Dichloride:
Identification and Properties

2-Chloroethylphosphonic acid dichloride is an organophosphorus compound primarily used as
a chemical intermediate.

Chemical Identifiers
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Identifier Value Reference

CAS Number 690-12-0 [11[2][3]

EC Number 211-715-4 [1]I2]
2-chloroethyl)phosphonic

IUPAC Name (_ ] yhphosp [1]
dichloride

Molecular Formula C2H4CIs0P [1112]

Molar Mass 181.38 g/mol [2]
1-chloro-2-
dichlorophosphorylethane, (2-
Chloroethyl)dichlorophosphine

Synonyms ) [11[2][3]
oxide, P-(2-
CHLOROETHYL)PHOSPHONI

C DICHLORIDE

Synthesis and Chemical Relationships

2-Chloroethylphosphonic acid dichloride serves as a precursor in the synthesis of other

organophosphorus compounds. For instance, it is a reactant in the preparation of 2-

chloroethylphosphonic acid bis(2-chloroethyl)ester, which is a key intermediate in the

production of Ethephon.[4]

Synthesis Workflow Example

The following diagram illustrates a general synthesis pathway where 2-chloroethylphosphonic

acid dichloride is used to produce an ester intermediate.

2-Chloroethylphosphonic
Acid Dichloride

Ethylene Oxide

Reaction Yield 297% 2-Chloroethylphosphonic Acid
(0-100°C, 8-18h) Bis(2-chloroethyl)ester
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Synthesis of an Ethephon intermediate from its dichloride precursor.[4]

Technical Profile of 2-Chloroethylphosphonic Acid

(Ethephon)

The hydrolysis of 2-chloroethylphosphonic acid dichloride derivatives leads to the formation of
2-chloroethylphosphonic acid (CAS Number: 16672-87-0), commonly known as Ethephon.

Ethephon is a widely used plant growth regulator, and its mechanism of action is of significant

interest.[5][6]

Physicochemical and Toxicological Data for Ethephon

The following tables summarize key quantitative data for Ethephon.

Table 1: Physicochemical Properties of Ethephon

Property Value Reference
Appearance White solid / Beige powder [718]
Melting Point 74 -75°C [7119]
Boiling Point 265 °C [7]
- Very soluble (123.9 g/100 mL
Water Solubility [819]
at 23 °C)
Stable in aqueous solutions
Stability below pH 3.5; decomposes at [5][10]
higher pH.

Table 2: Toxicological Data for Ethephon
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Metric Value Species Reference
LD50 Oral 1564 - 3400 mg/kg Rat [71[11]
LD50 Dermal 5730 mg/kg Rabbit [11]

LC50 Inhalation 90 mg/m3 (4 h) Rat [11]

Toxic in contact with
] skin, causes severe
Primary Hazards ] [71[11][12]
skin burns and eye

damage.

Experimental Protocols
Synthesis of High-Purity Ethephon

This protocol details the synthesis of Ethephon via acid hydrolysis of its bis-(2-chloroethyl)
ester, a method designed to achieve a purity of over 90%.[13]

Materials and Equipment:

» Bis-(2-chloroethyl) 2-chloroethylphosphonate (purity >87%)

o Concentrated Hydrochloric Acid (37%)

e Anhydrous Hydrogen Chloride (HCI) gas

e 2 L high-pressure glass reactor

e Stirring apparatus

e Heating and cooling system

e Fume hood and appropriate Personal Protective Equipment (PPE)
Procedure:

e Reactor Setup: Charge the 2 L high-pressure glass reactor with 1234 g of bis-(2-chloroethyl)
2-chloroethylphosphonate.
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Initial Reaction: Add 200 g of concentrated hydrochloric acid to the reactor.

HCI Gas Introduction: Seal the reactor, begin stirring, and introduce anhydrous HCI gas while
maintaining the internal temperature at 80°C.

Pressurization: Continue the flow of HCI gas until the pressure inside the reactor reaches 0.5
MPa.

Reaction Completion: Maintain the temperature and pressure for a specified duration until
the reaction is complete (monitoring required).

Cooling and Isolation: Stop heating and allow the reactor to cool to room temperature.
Carefully vent the excess HCI gas.

Product Collection: The Ethephon product will precipitate as a white solid and can be
collected.

Purification: The crude product can be washed with a non-polar solvent (e.qg.,
dichloromethane) to remove impurities.[13]
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Preparation

1. Charge Reactor with
Bis-(2-chloroethyl) Ester

'

2. Add Concentrated HCI

Reac¢tion

3. Introduce Anhydrous HCI Gas
(Stirring at 80°C)

'

4. Pressurize to 0.5 MPa

Isolation & [Purification

5. Cool to Room Temp
& Vent Gas

'

6. Collect Precipitated Solid

'

7. Purify with Solvent Wash

High-Purity Ethephon (>90%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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